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Compound of Interest

Compound Name: 3,4-Dinitrotoluene

Cat. No.: B024868 Get Quote

For Immediate Reference: Key Safety and Handling Protocols for 3,4-Dinitrotoluene

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 3,4-Dinitrotoluene. Adherence to these

guidelines is essential for ensuring personal safety and minimizing environmental impact.

Hazard Summary
3,4-Dinitrotoluene is a toxic compound that presents significant health risks. It is toxic if

swallowed, inhaled, or in contact with skin.[1] Furthermore, it is suspected of causing genetic

defects and cancer and may cause damage to organs through prolonged or repeated

exposure.[1] This substance is also toxic to aquatic life with long-lasting effects.[1]

Exposure Limits and Physical Data
Proper handling requires awareness of occupational exposure limits and the physical

properties of 3,4-Dinitrotoluene. The following table summarizes key quantitative data.
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Parameter Value Reference

OSHA PEL (Permissible

Exposure Limit)
1.5 mg/m³ (8-hour TWA) [2][3]

NIOSH REL (Recommended

Exposure Limit)
1.5 mg/m³ (10-hour TWA) [2][3]

ACGIH TLV (Threshold Limit

Value)
0.2 mg/m³ (8-hour TWA) [2][3]

IDLH (Immediately Dangerous

to Life or Health)
50 mg/m³ [2][3]

Molecular Weight 182.13 g/mol [4]

Boiling Point 336.9 °C (extrapolated) [4]

Flash Point 207 °C (closed cup)

Vapor Pressure 0.000397 mmHg [4][5]

Operational Plan for Handling 3,4-Dinitrotoluene
This step-by-step guide outlines the procedures for the safe handling of 3,4-Dinitrotoluene
from receipt to disposal.

Pre-Handling Preparations
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Safety Data Sheet (SDS) Review: All personnel must review the SDS for 3,4-Dinitrotoluene.

[1]

Emergency Plan: Ensure an emergency plan is in place, including the location of safety

showers, eyewash stations, and spill kits. All personnel should be familiar with emergency

procedures.

Fume Hood and Ventilation Check: Verify that the designated fume hood or ventilated

enclosure is functioning correctly.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/qr/0783qr.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/qr/0783qr.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/qr/0783qr.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/qr/0783qr.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dinitrotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dinitrotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dinitrotoluene
https://haz-map.com/Agents/19728
https://www.benchchem.com/product/b024868?utm_src=pdf-body
https://www.benchchem.com/product/b024868?utm_src=pdf-body
https://www.benchchem.com/product/b024868?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-4-dinitrotoluene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) Inspection: Inspect all required PPE for integrity and

proper fit.

Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.

Eye and Face Protection: Wear safety goggles and a face shield where there is a splash

potential.[6]

Skin Protection:

Gloves: Butyl rubber gloves are recommended.[7] Dispose of contaminated gloves after

use in accordance with good laboratory practices.[8]

Protective Clothing: A complete chemical-resistant suit is necessary to protect against skin

contact.[8] Contaminated clothing should be removed immediately and decontaminated

before reuse.[1][4]

Respiratory Protection:

Use a full-face particle respirator (type N100 US or P3 EU) or a full-face supplied-air

respirator, especially where ventilation is inadequate or if there is a risk of dust formation.

[8] All respirator use must comply with a comprehensive respiratory protection program.[6]

Handling Procedures
Controlled Environment: All handling of 3,4-Dinitrotoluene must occur in a well-ventilated

area, preferably a designated chemical fume hood.[1]

Preventing Dust and Aerosol Formation: Avoid actions that could generate dust or aerosols.

[1] If the substance is a powder, moisten it with a suitable solvent to prevent dusting during

transfer.[1]

Ignition Sources: Prohibit open flames, sparks, and other ignition sources in the handling

area. Use non-sparking tools.[1][4] Electrical equipment should be dust explosion-proof.[1]
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Personal Hygiene: Do not eat, drink, or smoke in areas where 3,4-Dinitrotoluene is

handled.[1][4] Wash hands thoroughly with soap and water after handling and before breaks.

[4][8]

Emergency Procedures
Inhalation: Move the individual to fresh air and rest. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[1][7] Wash the affected skin

with plenty of soap and water.[1][7] Seek immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, removing contact lenses if possible.[1] Seek immediate medical attention.[1]

Ingestion: Rinse the mouth with water.[1] Do not induce vomiting.[7] Seek immediate medical

attention.[1][7]

Spills:

Evacuate the area and restrict access.

Remove all ignition sources.[9]

Ventilate the area of the spill.[9]

Wearing full PPE, including respiratory protection, cover the spill with an inert absorbent

material like sand or earth.[2]

For solid spills, moisten first to prevent dusting.[1]

Carefully sweep the material into a covered container for disposal.[1]

Do not allow the chemical to enter the environment or sewers.[1]

Storage and Disposal Plan
Storage:
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Store in a tightly closed, properly labeled container.[1]

The storage area must be a well-ventilated, locked location.[1]

Store separately from strong bases, oxidizing agents, reducing agents, and foodstuffs.

Disposal:

All waste containing 3,4-Dinitrotoluene is considered hazardous.

Dispose of contents and containers at an approved waste disposal plant in accordance

with local, state, and federal regulations.[1]

Controlled incineration with flue gas scrubbing is a suitable disposal method.[1][4]

Safe Handling Workflow
The following diagram illustrates the logical flow for the safe handling of 3,4-Dinitrotoluene.
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Caption: Workflow for Safe Handling of 3,4-Dinitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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